Cas no 75092-37-4 (N-(2,5-Dimethylpyrazol-3-yl)acetamide)

• Product Name: N-(2,5-Dimethylpyrazol-3-yl)acetamide
• CAS No: 75092-37-4
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 540093
• PubChem ID: 574162
• Update Time: 2025-04-19

N-(2,5-Dimethylpyrazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1,3-dimethyl-1H-pyrazol-5-yl)-
• N-(1,3-dimethyl-1H-pyrazol-5-yl)acetamide
• N-(2,5-dimethylpyrazol-3-yl)acetamide
• 5-Acetamido-1,3-dimethylpyrazole
• HMS1440P05
• SOEINDPDOWSEPB-UHFFFAOYSA
• Maybridge3_003503
• SR-01000643226-1
• BS-24343
• CCG-54105
• SOEINDPDOWSEPB-UHFFFAOYSA-
• DTXSID60341587
• 5-acetylamino-1,3-dimethylpyrazole
• CS-0204928
• IDI1_014890
• N-(2,5-dimethyl-2H-pyrazol-3-yl)-acetamide
• Acetamide, N-(1,3-dimethyl-1H-5-pyrazolyl)-
• InChI=1/C7H11N3O/c1-5-4-7(8-6(2)11)10(3)9-5/h4H,1-3H3,(H,8,11)
• 75092-37-4
• SCHEMBL48934
• N-(1,3-Dimethyl-1H-pyrazol-5-yl)acetamide #
• N-(2,5-Dimethylpyrazol-3-yl)acetamide

• Inchi： 1S/C7H11N3O/c1-5-4-7(8-6(2)11)10(3)9-5/h4H,1-3H3,(H,8,11)
• InChI Key： SOEINDPDOWSEPB-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC(C)=NN1C

Computed Properties

• Exact Mass: 153.09000
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 50.41000
• LogP: 1.33640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines